![molecular formula C15H15N3O2S B2634852 (E)-1-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one CAS No. 2035001-37-5](/img/structure/B2634852.png)
(E)-1-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. This compound is a derivative of pyrrolidine and is known for its unique structure and properties.
Scientific Research Applications
Synthesis and Structural Analysis
The compound is used as a precursor for synthesizing novel heterocyclic derivatives with significant biological activities. For instance, it has been utilized in the synthesis of pyrimidine-2-thiol, pyrazole, and pyran derivatives, highlighting its versatility as a starting material for generating compounds with diverse biological efficiencies. These synthetic pathways often involve reactions such as condensation, transformation, and cyclization, demonstrating the compound's reactivity and potential for chemical modifications (Shehab, Abdellattif, & Mouneir, 2018).
Biological Activities
The synthesized derivatives have been evaluated for various biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer effects. For example, some derivatives have shown potent anti-inflammatory activities in both in vitro and in vivo studies, as well as promising antioxidant activities against specific free radicals and lipid peroxidation. This indicates the potential therapeutic applications of these compounds in managing inflammation and oxidative stress-related conditions (Shehab, Abdellattif, & Mouneir, 2018).
Additionally, the antimicrobial activity of certain derivatives has been assessed, revealing good efficacy against bacterial and fungal strains. This suggests the potential use of these compounds in developing new antimicrobial agents to address drug-resistant infections (Ashok, Ganesh, Lakshmi, & Ravi, 2014).
Furthermore, some derivatives have demonstrated promising anticancer activity against various cancer cell lines, highlighting their potential as leads for developing novel anticancer therapeutics (Chamakura, Sailaja, Dulla, Kalle, Bhavani, Rambabu, Kapavarapu, Rao, & Pal, 2014).
properties
IUPAC Name |
(E)-1-(3-pyridazin-3-yloxypyrrolidin-1-yl)-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c19-15(6-5-13-3-2-10-21-13)18-9-7-12(11-18)20-14-4-1-8-16-17-14/h1-6,8,10,12H,7,9,11H2/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSFXRUKUBYEZER-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NN=CC=C2)C(=O)C=CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CC1OC2=NN=CC=C2)C(=O)/C=C/C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.